molecular formula C11H10F2O2 B8465032 (4-Difluoromethoxyphenyl)(cyclopropyl) ketone

(4-Difluoromethoxyphenyl)(cyclopropyl) ketone

Cat. No. B8465032
M. Wt: 212.19 g/mol
InChI Key: RWNVDUGKSPLHAO-UHFFFAOYSA-N
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Description

(4-Difluoromethoxyphenyl)(cyclopropyl) ketone is a useful research compound. Its molecular formula is C11H10F2O2 and its molecular weight is 212.19 g/mol. The purity is usually 95%.
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properties

Product Name

(4-Difluoromethoxyphenyl)(cyclopropyl) ketone

Molecular Formula

C11H10F2O2

Molecular Weight

212.19 g/mol

IUPAC Name

cyclopropyl-[4-(difluoromethoxy)phenyl]methanone

InChI

InChI=1S/C11H10F2O2/c12-11(13)15-9-5-3-8(4-6-9)10(14)7-1-2-7/h3-7,11H,1-2H2

InChI Key

RWNVDUGKSPLHAO-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)C2=CC=C(C=C2)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Upon a dry argon atmosphere, a mixture of 1.6 g (0.066 mole) of magnesium, 7.9 g (0.066 mole) of cyclopropylbromide, 60 ml of anhydrous diethyl ether, and 60 ml of anhydrous tetrahydrofuran was heated at reflux for 2.5 hours. The stirred mixture was cooled to room temperature, and a solution of 11.1 g (0.066 mole) of (4-difluoromethoxybenzonitrile) in 40 ml of anhydrous diethyl ether and 40 ml of anhydrous tetrahydrofuran was added during one hour. After complete addition, the mixture was heated at reflux for two hours, then stirred at room temperature for approximately 18 hours. A 100 ml portion of 2 N hydrochloric acid was added slowly to the mixture, and the whole was stirred for one hour. The mixture was extracted with three 100 ml portions of diethyl ether. The ether extracts were combined, dried over anhydrous magnesium sulfate and filtered. The filtrate was evaporated under reduced pressure to give an oil. The oil was subjected to column chromatography on silica gel, eluting with toluene/ethyl acetate (95:5), to give 8.3 g of (4-difluoromethoxyphenyl)(cyclopropyl) ketone.
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